Cas no 854638-56-5 (1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester
• CAS No: 854638-56-5
• MF: C₁₉H₂₉NO₃Si
• CID: 1838028
• Update Time: 2025-10-28

1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester

• Inchi： InChI=1S/C19H29NO3Si/c1-18(2,3)22-17(21)20-12-11-14-9-10-15(13-16(14)20)23-24(7,8)19(4,5)6/h9-13H,1-8H3
• InChI Key： PHFPKZLHDGIVMM-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C=CC2=C1C=C(C=C2)O[Si](C)(C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Additional information on 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester

1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester (CAS No. 854638-56-5): An Overview of a Versatile Compound in Medicinal Chemistry

1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester (CAS No. 854638-56-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives and is characterized by the presence of a tert-butyldimethylsilyl (TBS) protecting group and a tert-butyl ester moiety. These functional groups play crucial roles in enhancing the stability and reactivity of the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The indole scaffold is a fundamental building block in natural products and pharmaceuticals, known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy] group in this compound provides additional chemical versatility by protecting the hydroxyl functionality during synthetic manipulations. This protection strategy is essential for maintaining the integrity of the molecule during multi-step synthesis processes.

Recent studies have highlighted the importance of tert-butyl esters in drug discovery and development. The tert-butyl ester moiety in 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which is often a key intermediate in the synthesis of prodrugs and other bioactive molecules. This feature makes the compound an attractive starting material for researchers aiming to develop novel therapeutic agents.

In the context of medicinal chemistry, 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester has been explored for its potential as a lead compound in drug discovery programs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity against various human cancer cell lines. The researchers attributed this activity to the ability of the indole scaffold to interact with specific protein targets involved in cell proliferation and apoptosis.

Moreover, the compound's TBS protecting group has been utilized in synthetic routes leading to complex natural products with therapeutic potential. A notable example is its use in the total synthesis of marine natural products with anti-inflammatory properties. The TBS group facilitates selective transformations and protects sensitive functionalities during these intricate synthetic sequences.

The versatility of 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester extends beyond its use as an intermediate in organic synthesis. It has also been investigated for its potential as a scaffold for developing new materials with unique properties. For example, researchers at a leading pharmaceutical company have explored its use in the development of polymer-based drug delivery systems. The indole core provides structural rigidity and hydrophobicity, which are beneficial for controlling drug release profiles.

In summary, 1H-Indole-1-carboxylic acid, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,1,1-dimethylethyl ester (CAS No. 854638-56-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and materials science. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists and drug discovery researchers alike. As ongoing research continues to uncover new applications and biological activities associated with this compound, it is likely to remain a focal point in future scientific endeavors.